Cas no 66395-59-3 (Dispiro[2.0.3~4~.1~3~]octane-8-carboxylic acid)

• Product Name: Dispiro[2.0.3~4~.1~3~]octane-8-carboxylic acid
• CAS No: 66395-59-3
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 2795761
• PubChem ID: 22767656
• Update Time: 2025-04-21

Dispiro[2.0.3~4~.1~3~]octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90628318
• 66395-59-3
• Dispiro[2.0.3~4~.1~3~]octane-8-carboxylic acid

• Inchi： 1S/C9H12O2/c10-7(11)6-8(2-1-3-8)9(6)4-5-9/h6H,1-5H2,(H,10,11)
• InChI Key： UCLCGUBOMRAJJQ-UHFFFAOYSA-N
• SMILES： OC(C1C2(CCC2)C21CC2)=O

Computed Properties

• Exact Mass: 152.083729621Da
• Monoisotopic Mass: 152.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų